Cas no 2649056-24-4 (3-(2-isocyanatopropan-2-yl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(2-isocyanatopropan-2-yl)-1lambda6-thiolane-1,1-dione
• CAS No: 2649056-24-4
• MF: C₈H₁₃NO₃S
• MW: 203.258721113205
• CID: 6132394
• PubChem ID: 165734344
• Update Time: 2023-12-13

3-(2-isocyanatopropan-2-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-isocyanatopropan-2-yl)-1lambda6-thiolane-1,1-dione
• 2649056-24-4
• EN300-2006073

• Inchi： 1S/C8H13NO3S/c1-8(2,9-6-10)7-3-4-13(11,12)5-7/h7H,3-5H2,1-2H3
• InChI Key： PREGABZLBLSAMJ-UHFFFAOYSA-N
• SMILES： S1(CCC(C(C)(C)N=C=O)C1)(=O)=O

Computed Properties

• Exact Mass: 203.06161445g/mol
• Monoisotopic Mass: 203.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72Ų